2-[[2-(4-Hydroxyphenyl)ethyl]amino]-1-[4-(phenylmethoxy)phenyl]-1-propanone

• CAS No.: 52446-73-8
• Molecular Formula: C24H25NO3
• Molecular Weight: 375.5 g/mol
• IUPAC Name: 2-[2-(4-hydroxyphenyl)ethylamino]-1-(4-phenylmethoxyphenyl)propan-1-one
• InChI: InChI=1S/C24H25NO3/c1-18(25-16-15-19-7-11-22(26)12-8-19)24(27)21-9-13-23(14-10-21)28-17-20-5-3-2-4-6-20/h2-14,18,25-26H,15-17H2,1H3
• InChI Key: QKVNQEPGFVLFCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=C(C=C1)OCC2=CC=CC=C2)NCCC3=CC=C(C=C3)O

Description

2-[[2-(4-Hydroxyphenyl)ethyl]amino]-1-[4-(phenylmethoxy)phenyl]-1-propanone is a complex organic compound with a unique structure that includes both hydroxyphenyl and phenylmethoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[2-(4-Hydroxyphenyl)ethyl]amino]-1-[4-(phenylmethoxy)phenyl]-1-propanone typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the preparation of the hydroxyphenyl and phenylmethoxy precursors, followed by their coupling through amination and subsequent reactions to form the final product. Specific reaction conditions, such as temperature, solvents, and catalysts, are carefully controlled to optimize yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability, making the compound available for various applications.

Chemical Reactions Analysis

Types of Reactions

2-[[2-(4-Hydroxyphenyl)ethyl]amino]-1-[4-(phenylmethoxy)phenyl]-1-propanone undergoes several types of chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding alcohols or amines.

Substitution: The phenylmethoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like sodium methoxide. Reaction conditions vary depending on the desired transformation, with factors like temperature, solvent, and pH playing crucial roles.

Major Products

Scientific Research Applications

2-[[2-(4-Hydroxyphenyl)ethyl]amino]-1-[4-(phenylmethoxy)phenyl]-1-propanone has a wide range of scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its therapeutic potential in treating diseases due to its unique chemical properties.

Industry: Utilized in the development of new materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[[2-(4-Hydroxyphenyl)ethyl]amino]-1-[4-(phenylmethoxy)phenyl]-1-propanone involves its interaction with specific molecular targets, such as enzymes and receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. Pathways involved may include signal transduction, metabolic regulation, and gene expression.

Comparison with Similar Compounds

Similar Compounds

• 2-[[2-(4-Hydroxyphenyl)ethyl]amino]-1-[4-(methoxy)phenyl]-1-propanone
• 2-[[2-(4-Hydroxyphenyl)ethyl]amino]-1-[4-(phenyl)phenyl]-1-propanone

Uniqueness

Compared to similar compounds, 2-[[2-(4-Hydroxyphenyl)ethyl]amino]-1-[4-(phenylmethoxy)phenyl]-1-propanone stands out due to its specific combination of hydroxyphenyl and phenylmethoxy groups. This unique structure imparts distinct chemical and biological properties, making it valuable for specialized applications in research and industry.